Cas no 537-26-8 (8-Azabicyclo[3.2.1]octan-3-ol,8-methyl-, 3-benzoate, (3-exo)-)

8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, 3-benzoate, (3-exo)- is a bicyclic organic compound featuring a benzoate ester functional group. Its rigid azabicyclic structure enhances stereochemical stability, making it valuable for applications in asymmetric synthesis and medicinal chemistry. The exo-configuration of the hydroxyl group ensures consistent reactivity, while the benzoate moiety offers versatility for further derivatization. This compound is particularly useful as an intermediate in the synthesis of pharmacologically active molecules, including tropane alkaloids. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for researchers developing chiral ligands, catalysts, or bioactive compounds. The methyl substitution at the 8-position further modulates its steric and electronic properties.

8-Azabicyclo[3.2.1]octan-3-ol,8-methyl-, 3-benzoate, (3-exo)- structure

537-26-8 structure

Product Name:8-Azabicyclo[3.2.1]octan-3-ol,8-methyl-, 3-benzoate, (3-exo)-

CAS No:537-26-8

MF:C₁₅H₁₉NO₂

MW:245.31686425209

CID:369246

PubChem ID:637578

Update Time:2025-06-08

8-Azabicyclo[3.2.1]octan-3-ol,8-methyl-, 3-benzoate, (3-exo)- Chemical and Physical Properties

Names and Identifiers

- 8-Azabicyclo[3.2.1]octan-3-ol,8-methyl-, 3-benzoate, (3-exo)-
- 8-Methyl-8-azabicyclo[3.2.1]oct-3-yl benzoate
- Tropacocaine
- &#968
- 1α-H,5α-H-Tropan-3&#946
- 8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, benzoate (ester), exo-
- 8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, benzoate, exo-
- Benzilate of pseudotropanol
- Benzoylpseudotropeine
- Benzoylpseudotropine
- Benzoyl-psi-tropeine
- exo-8-Methyl-8-azabicyclo(3.2.1)-octan-3-ol benzoate
- o-Benzoyltropine
- -ol, benzoate
- Pseudotropanol benzilate
- Pseudotropine benzoate
- psi-Tropine benzoate
- Tropacaine
- Tropacocain
- -Tropine b
- DTXSID301315378
- CHEMBL1947051
- Pseudotropine, benzoate (ester)
- 19145-60-9
- 8-azabicyclo[3.2.1]octan-3-ol, 8-methyl-, benzoate (ester), (3-exo)-
- 3.alpha.-Benzoyloxytropane
- EINECS 208-662-4
- 1-alpha-H,5-alpha-H-Tropan-3-beta-ol, benzoate (ester)
- 5-21-01-00226 (Beilstein Handbook Reference)
- (3-EXO)-8-METHYL-8-AZABICYCLO(3.2.1)OCTAN-3-OL 3-BENZOATE
- 3alpha-benzoyloxytropane
- BDBM50419747
- AKOS040740353
- 537-26-8
- TROPACOCAINE [WHO-DD]
- CHEMBL1947052
- benzoyl tropine
- (1R,3S,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl benzoate
- Pseudotropin
- XQJMXPAEFMWDOZ-WDNDVIMCSA-N
- 1I92X32F6H
- Q7845588
- BDBM50419731
- 8-Azabicyclo(3.2.1)octan-3-ol, 8-methyl-, benzoate (ester), endo-
- SCHEMBL1103723
- Benzoyltropeine
- Tropacocaine (hydrochloride)
- 3beta-benzoyloxytropane
- BRN 0084408
- DTXSID601016911
- TROPACOCAINE [MI]
- exo-8-Methyl-8-azabicyclo(3.2.1)octan-3-ol, benzoate (ester)
- [(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] benzoate
- UNII-1I92X32F6H
- Inchi： 1S/C15H19NO2/c1-16-12-7-8-13(16)10-14(9-12)18-15(17)11-5-3-2-4-6-11/h2-6,12-14H,7-10H2,1H3/t12-,13+,14?
- InChI Key： XQJMXPAEFMWDOZ-PBWFPOADSA-N
- SMILES： O(C(C1C=CC=CC=1)=O)C1C[C@@H]2CC[C@H](C1)N2C

Computed Properties

Exact Mass: 245.14167
Monoisotopic Mass: 245.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 298
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Color/Form: Powder
Density: 1.0426
Melting Point: 49°
Boiling Point: 388.28°C (rough estimate)
Refractive Index: 1.5080 (estimate)
PSA: 29.54
pka: 4.32(at 15℃)

8-Azabicyclo[3.2.1]octan-3-ol,8-methyl-, 3-benzoate, (3-exo)- Security Information

Toxicity：MLD i.v. in rats: 15-20 mg/kg, Hirschfelder, Physiol. Rev. 12, 262 (1932)

8-Azabicyclo[3.2.1]octan-3-ol,8-methyl-, 3-benzoate, (3-exo)- Pricemore >>

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